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Compound of Interest

Compound Name: Lanthionine ketimine

Cat. No.: B1215708

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
While a specific Safety Data Sheet (SDS) for lanthionine ketimine detailing explicit disposal
procedures is not readily available in public resources, a conservative approach based on its
known chemical properties and general best practices for laboratory waste management can
ensure its safe handling and disposal. Lanthionine ketimine is a naturally occurring sulfur-
containing amino acid metabolite found in the mammalian brain.[1][2] It is a white powder with
a melting point of 160 °C (decomposes) and a solubility of 30 g/L in water.[1] The main
occupational hazard is listed as irritation.[1]

Chemical and Physical Properties of Lanthionine
Ketimine

A summary of the available quantitative data on lanthionine ketimine is presented below. This
information is crucial for assessing its potential hazards and determining the appropriate
disposal route.
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Property Value Reference
Molecular Formula C6H7NOA4S [1]
Molar Mass 189.19 g/mol [1]
Appearance White powder [1]
Melting Point 160 °C (decomposes) [1]
Solubility in Water 30 g/L [1]
Main Hazards Irritation [1]

General Disposal Protocol for Lanthionine Ketimine

In the absence of a specific SDS, the following step-by-step protocol outlines a general
procedure for the disposal of small quantities of lanthionine ketimine, typical of a research
laboratory setting. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department before proceeding, as they will have the final authority on disposal
procedures.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety glasses or goggles, a lab coat, and nitrile
gloves.

2. Waste Characterization:

¢ Based on available data, lanthionine ketimine is a non-volatile, water-soluble solid. It is not
listed as a highly toxic or reactive chemical.

e The primary hazard is noted as irritation.[1]
3. Small Spills and Residue:
e For cleaning up small spills or residual amounts on lab equipment:

o Wipe the area with a damp cloth or paper towel.
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o The contaminated wipes should be placed in a sealed, labeled bag.

Wash the affected area with soap and water.
. Container Disposal:
Empty containers should be rinsed thoroughly with water.
The rinsate (water used for rinsing) should be collected and treated as chemical waste.

Once cleaned, the container can often be disposed of as regular lab glass or plastic,
according to institutional policy.

. Disposal of Unused Lanthionine Ketimine:
Solid Waste:

o Collect unused lanthionine ketimine powder in a clearly labeled, sealed container. The
label should include the chemical name ("Lanthionine Ketimine") and any known hazard
information (e.g., "Irritant™).

o This container should be segregated with other solid chemical waste.
Aqueous Solutions:

o Agueous solutions of lanthionine ketimine should be collected in a labeled container for
aqueous chemical waste.

o Do not dispose of lanthionine ketimine solutions down the drain unless explicitly
permitted by your institution's EHS.

. Final Disposal:

Arrange for the pickup of the chemical waste by your institution's EHS or a licensed chemical
waste disposal contractor.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1215708?utm_src=pdf-body
https://www.benchchem.com/product/b1215708?utm_src=pdf-body
https://www.benchchem.com/product/b1215708?utm_src=pdf-body
https://www.benchchem.com/product/b1215708?utm_src=pdf-body
https://www.benchchem.com/product/b1215708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Experimental Workflow for Chemical Disposal
Decision-Making

The following diagram illustrates a logical workflow for determining the appropriate disposal
route for any laboratory chemical, including lanthionine ketimine. This process emphasizes

the central role of institutional safety guidelines.
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General Laboratory Chemical Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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